Cas no 1805088-97-4 (Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate)

• Product Name: Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate
• CAS No: 1805088-97-4
• MF: C₉H₈BrF₂NO₃
• MW: 296.065528869629
• CID: 4890523
• Update Time: 2025-06-10

Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate

• Inchi： 1S/C9H8BrF2NO3/c1-16-9(15)7-5(14)3-13-4(2-10)6(7)8(11)12/h3,8,14H,2H2,1H3
• InChI Key： NMTYYGUEYQUBEI-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=C(C(=O)OC)C(=CN=1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 2.1
• Topological Polar Surface Area: 59.4

Additional information on Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate

Comprehensive Overview of Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate (CAS No. 1805088-97-4)

Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate (CAS No. 1805088-97-4) is a highly specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromomethyl and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a hydroxypyridine core and a carboxylate ester, makes it a versatile building block for drug discovery and material science.

The growing interest in fluorinated compounds and heterocyclic chemistry has propelled the demand for this compound, particularly in the development of novel therapeutics. Researchers are increasingly focusing on its potential in kinase inhibitors and antimicrobial agents, aligning with current trends in precision medicine and antibiotic resistance. The presence of both bromine and fluorine atoms enhances its reactivity, enabling selective modifications for targeted applications.

From a synthetic perspective, Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate is often utilized in cross-coupling reactions and nucleophilic substitutions. Its stability under various reaction conditions makes it a preferred choice for constructing complex molecular architectures. Recent studies highlight its role in the synthesis of biaryl ethers and fluoroalkylated compounds, which are pivotal in modern medicinal chemistry.

Environmental and regulatory considerations are also driving innovation around this compound. With the rise of green chemistry principles, researchers are exploring solvent-free and catalytic methods to incorporate CAS No. 1805088-97-4 into sustainable workflows. This aligns with global efforts to reduce hazardous waste and improve synthetic efficiency, addressing common queries about eco-friendly synthesis in online forums and academic discussions.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring high purity and consistency. Quality control is paramount, as even minor impurities can impact downstream applications. The compound's spectral data and chromatographic profiles are well-documented, facilitating its adoption in high-throughput screening and combinatorial chemistry.

In summary, Methyl 2-(bromomethyl)-3-(difluoromethyl)-5-hydroxypyridine-4-carboxylate (CAS No. 1805088-97-4) represents a convergence of synthetic utility and biomedical relevance. Its multifaceted applications, coupled with ongoing advancements in fluorination chemistry and drug design, position it as a compound of enduring interest in scientific and industrial communities.